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Compound of Interest

Compound Name:
1-Benzyl 4-methyl piperidine-1,4-

dicarboxylate

Cat. No.: B139140 Get Quote

A note on nomenclature: The compound specified, "1-Benzyl 4-methyl piperidine-1,4-
dicarboxylate," is not readily found in chemical databases. However, a closely related

structure, 1-O-benzyl 4-O-ethyl piperidine-1,4-dicarboxylate, is well-documented. This guide

will focus on this latter compound, assuming it to be the intended subject of inquiry, and will

also discuss the synthesis of related piperidine intermediates.

IUPAC Name and Chemical Structure
The correct IUPAC name for the analogous ethyl ester compound is 1-O-benzyl 4-O-ethyl

piperidine-1,4-dicarboxylate.[1]

Structure:

Caption: Chemical structure of 1-O-benzyl 4-O-ethyl piperidine-1,4-dicarboxylate.

Physicochemical and Spectroscopic Data
The following table summarizes key properties for 1-O-benzyl 4-O-ethyl piperidine-1,4-

dicarboxylate.
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Property Value Reference

Molecular Formula C16H21NO4 [1]

Molecular Weight 291.34 g/mol [1]

IUPAC Name
1-O-benzyl 4-O-ethyl

piperidine-1,4-dicarboxylate
[1]

CAS Number 160809-38-1 [1]

Spectroscopic Data Summary:

Spectroscopy Type Data Availability

13C NMR Spectra available from commercial databases.

Mass Spectrometry (GC-MS)
Data available in the NIST Mass Spectrometry

Data Center.

IR Spectra
Vapor phase IR spectra available from

commercial databases.

Synthesis of Piperidine Derivatives: Experimental
Protocols
While a specific protocol for the direct synthesis of 1-O-benzyl 4-O-ethyl piperidine-1,4-

dicarboxylate is not readily available in the searched literature, a plausible synthetic route can

be devised based on established methods for creating similar piperidine structures. A common

strategy involves the synthesis of a key intermediate, 1-benzyl-4-piperidone, followed by

subsequent modifications.

Synthesis of 1-Benzyl-4-piperidone Intermediate
A common method for the synthesis of 1-benzyl-4-piperidone involves the reaction of

benzylamine with methyl acrylate, followed by Dieckmann condensation and subsequent

hydrolysis and decarboxylation.[2]
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Materials:

Benzylamine

Methyl acrylate

Anhydrous toluene

Metallic sodium

Anhydrous methanol

25% Hydrochloric acid solution

35% Sodium hydroxide solution

Ethyl acetate

Saturated sodium chloride solution

Anhydrous magnesium sulfate

Procedure:

To a 250 mL three-necked flask, add 150 mL of anhydrous toluene and 2.8 g of metallic

sodium.

The mixture is stirred and heated to reflux.

Add 1 mL of anhydrous methanol, followed by the slow, dropwise addition of 28 g of N,N-

bis(β-propionate methyl ester) benzylamine.

After the addition is complete, continue to reflux for 6 hours. During this period, increase the

stirring speed and add an additional 100 mL of anhydrous toluene in batches.

After 6 hours, stop the reflux and allow the reaction to cool to room temperature.

Extract the mixture with 150 mL of 25% hydrochloric acid solution.
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Reflux the aqueous layer in an oil bath for 5 hours, or until a test with FeCl3 solution shows

no color change, indicating the completion of the reaction.

Cool the reaction mixture and neutralize to a pH of approximately 8.5 by adding 35% NaOH

solution while stirring.

Extract the product with ethyl acetate (3 x 100 mL).

Combine the organic layers, wash with a saturated NaCl solution, and dry over anhydrous

magnesium sulfate.

Recover the ethyl acetate by distillation. The remaining material is then distilled under

reduced pressure to yield 1-benzyl-4-piperidone as a light yellow oily liquid.

Conceptual Synthesis of 1-O-benzyl 4-O-ethyl
piperidine-1,4-dicarboxylate
A plausible, though not explicitly documented, synthetic pathway to the target molecule from 1-

benzyl-4-piperidone is outlined below. This represents a logical progression based on standard

organic chemistry transformations.
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Conceptual Synthesis Workflow

Synthesis of Key Intermediate

Carboxylation and Esterification

1-Benzyl-4-piperidone

1-Benzyl-4-oxopiperidine-3-carboxylate Intermediate

Carboxylation at C3

1-Benzyl-4-hydroxypiperidine-4-carboxylate

Reduction of ketone

1-Benzyl 4-ethyl piperidine-1,4-dicarboxylate

N-Benzoxycarbonylation & Esterification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b139140#1-benzyl-4-methyl-piperidine-1-4-
dicarboxylate-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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